Cas no 333354-47-5 (1H-1,2,4-Triazole-1-propanoicacid,alpha-amino-,(alphaR)-(9CI))
333354-47-5 structure
Product Name:1H-1,2,4-Triazole-1-propanoicacid,alpha-amino-,(alphaR)-(9CI)
1H-1,2,4-Triazole-1-propanoicacid,alpha-amino-,(alphaR)-(9CI) Chemical and Physical Properties
Names and Identifiers
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- 1H-1,2,4-Triazole-1-propanoicacid, a-amino-, (aR)-
- 1H-1,2,4-Triazole-1-propanoicacid,alpha-amino-,(alphaR)-(9CI)
- (2R)-2-amino-3-(1H-1,2,4-triazol-1-yl)propanoic acid
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- Inchi: 1S/C5H8N4O2/c6-4(5(10)11)1-9-3-7-2-8-9/h2-4H,1,6H2,(H,10,11)/t4-/m1/s1
- InChI Key: XVWFTOJHOHJIMQ-SCSAIBSYSA-N
- SMILES: C([C@@H](N)C(O)=O)N1N=CN=C1
Computed Properties
- Exact Mass: 156.065
- Monoisotopic Mass: 156.065
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 98.5A^2
- XLogP3: -3.7
1H-1,2,4-Triazole-1-propanoicacid,alpha-amino-,(alphaR)-(9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1091635-0.05g |
(2R)-2-amino-3-(1H-1,2,4-triazol-1-yl)propanoic acid |
333354-47-5 | 95% | 0.05g |
$477.0 | 2023-10-27 | |
| Enamine | EN300-1091635-0.1g |
(2R)-2-amino-3-(1H-1,2,4-triazol-1-yl)propanoic acid |
333354-47-5 | 95% | 0.1g |
$624.0 | 2023-10-27 | |
| Enamine | EN300-1091635-0.25g |
(2R)-2-amino-3-(1H-1,2,4-triazol-1-yl)propanoic acid |
333354-47-5 | 95% | 0.25g |
$891.0 | 2023-10-27 | |
| Enamine | EN300-1091635-0.5g |
(2R)-2-amino-3-(1H-1,2,4-triazol-1-yl)propanoic acid |
333354-47-5 | 95% | 0.5g |
$1405.0 | 2023-10-27 | |
| Enamine | EN300-1091635-1.0g |
(2R)-2-amino-3-(1H-1,2,4-triazol-1-yl)propanoic acid |
333354-47-5 | 95% | 1g |
$1801.0 | 2023-06-10 | |
| Enamine | EN300-1091635-2.5g |
(2R)-2-amino-3-(1H-1,2,4-triazol-1-yl)propanoic acid |
333354-47-5 | 95% | 2.5g |
$3530.0 | 2023-10-27 | |
| Enamine | EN300-1091635-5.0g |
(2R)-2-amino-3-(1H-1,2,4-triazol-1-yl)propanoic acid |
333354-47-5 | 95% | 5g |
$5221.0 | 2023-06-10 | |
| Enamine | EN300-1091635-10.0g |
(2R)-2-amino-3-(1H-1,2,4-triazol-1-yl)propanoic acid |
333354-47-5 | 95% | 10g |
$7742.0 | 2023-06-10 | |
| 1PlusChem | 1P00CYSA-50mg |
1H-1,2,4-Triazole-1-propanoicacid,alpha-amino-,(alphaR)-(9CI) |
333354-47-5 | 95% | 50mg |
$652.00 | 2024-05-05 | |
| 1PlusChem | 1P00CYSA-100mg |
1H-1,2,4-Triazole-1-propanoicacid,alpha-amino-,(alphaR)-(9CI) |
333354-47-5 | 95% | 100mg |
$834.00 | 2024-05-05 |
1H-1,2,4-Triazole-1-propanoicacid,alpha-amino-,(alphaR)-(9CI) Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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